![molecular formula C13H13ClN4O2 B6633886 (2-Chlorofuran-3-yl)-(4-pyrazin-2-ylpiperazin-1-yl)methanone](/img/structure/B6633886.png)
(2-Chlorofuran-3-yl)-(4-pyrazin-2-ylpiperazin-1-yl)methanone
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Overview
Description
(2-Chlorofuran-3-yl)-(4-pyrazin-2-ylpiperazin-1-yl)methanone, also known as CPPM, is a chemical compound that has gained attention in the scientific research community due to its potential therapeutic applications. CPPM is a small molecule that has been shown to have an impact on various biological pathways, making it a promising candidate for drug development. In
Mechanism of Action
The mechanism of action of (2-Chlorofuran-3-yl)-(4-pyrazin-2-ylpiperazin-1-yl)methanone is not fully understood, but it is believed to involve the modulation of various biological pathways. This compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism. This compound has also been found to inhibit the protein kinase B (Akt) pathway, which is involved in cell survival and proliferation. Furthermore, this compound has been shown to inhibit the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been found to induce apoptosis and cell cycle arrest in cancer cells. This compound has also been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB in immune cells. In addition, this compound has been found to reduce oxidative stress and inflammation in the brain, leading to neuroprotective effects.
Advantages and Limitations for Lab Experiments
(2-Chlorofuran-3-yl)-(4-pyrazin-2-ylpiperazin-1-yl)methanone has several advantages for lab experiments. This compound is a small molecule that can easily penetrate cell membranes and reach intracellular targets. This compound is also stable and can be easily synthesized in the lab. However, this compound has some limitations for lab experiments. This compound has low solubility in water, which can affect its bioavailability and pharmacokinetics. This compound can also have off-target effects on other biological pathways, which can complicate the interpretation of results.
Future Directions
There are several future directions for the study of (2-Chlorofuran-3-yl)-(4-pyrazin-2-ylpiperazin-1-yl)methanone. One direction is to further investigate the mechanism of action of this compound and identify its specific targets in various biological pathways. Another direction is to optimize the synthesis method of this compound to improve its purity and yield. Furthermore, the therapeutic potential of this compound in various diseases such as cancer, inflammation, and neurological disorders can be explored further through in vitro and in vivo studies. Finally, the development of this compound as a drug candidate can be pursued through preclinical and clinical trials.
Synthesis Methods
The synthesis of (2-Chlorofuran-3-yl)-(4-pyrazin-2-ylpiperazin-1-yl)methanone involves the reaction of 2-chlorofuran-3-carboxylic acid with 4-pyrazin-2-ylpiperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with methyl chloroformate to yield this compound. The purity of this compound can be improved through various purification techniques such as recrystallization, column chromatography, and HPLC.
Scientific Research Applications
(2-Chlorofuran-3-yl)-(4-pyrazin-2-ylpiperazin-1-yl)methanone has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. This compound has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
(2-chlorofuran-3-yl)-(4-pyrazin-2-ylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN4O2/c14-12-10(1-8-20-12)13(19)18-6-4-17(5-7-18)11-9-15-2-3-16-11/h1-3,8-9H,4-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INJFWIGAIGXZOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CN=C2)C(=O)C3=C(OC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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